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Compound of Interest

Compound Name: 4-Amino-5-chloro-2-fluorophenol

Cat. No.: B1279493

In-Depth Technical Guide: 4-Amino-5-chloro-2-
fluorophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Amino-5-chloro-2-
fluorophenol, a halogenated aromatic amine of interest in synthetic and medicinal chemistry.
Due to the limited availability of specific experimental data for this compound, this guide
leverages information on structurally related aminophenol derivatives to discuss potential
synthesis routes, biological activities, and relevant experimental protocols. This document aims
to serve as a foundational resource for researchers and professionals in drug development and
chemical synthesis.

Chemical Identity and Properties

4-Amino-5-chloro-2-fluorophenol is a substituted phenol containing amino, chloro, and fluoro
functional groups. These substituents are expected to influence its chemical reactivity and
biological properties.

Table 1: Physicochemical Properties of 4-Amino-5-chloro-2-fluorophenol
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Property Value Reference
CAS Number 847872-10-0 [1]
Molecular Formula CeHsCIFNO [1]
Molecular Weight 161.56 g/mol [1]

Not specified (typically off-
Appearance white to brown solid for similar

compounds)

) >97% (as specified by
Purity ) ) [1]
commercial suppliers)

Store under inert gas (e.g.,
Storage [1]
Argon)

Potential Synthesis Routes

While a specific, peer-reviewed synthesis for 4-Amino-5-chloro-2-fluorophenol is not readily
available in the searched literature, a general approach can be inferred from established
methods for synthesizing substituted aminophenols. A common strategy involves the reduction
of a corresponding nitrophenol.

A patent for the synthesis of the related isomer, 5-amino-2-chloro-4-fluorophenol, describes the
hydrolysis of (5-amino-2-chloro-4-fluorophenyl) ethyl carbonate.[2] Another general method
involves the catalytic hydrogenation of a nitrophenol precursor. For instance, 4-chloro-2-
aminophenol can be prepared by the reduction of 4-chloro-2-nitrophenol using catalysts like
Raney Nickel or platinum on carbon.[3][4]

Below is a generalized workflow for the synthesis of a substituted aminophenol.

. . ] Reduction Reaction Work-up and Purification . .
[Substltuted Nitrophenol Precursor (e.g., Catalytic Hydrogenation with Pd/C or Raney Ni) (e.g., Filtration, Crystallization) [Substltuted Aminophenol Produca
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Caption: Generalized workflow for the synthesis of substituted aminophenols.

Potential Biological Activities and Applications in
Drug Development

Halogenated aminophenol derivatives are recognized for their diverse biological activities and
are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. The
presence of fluorine, in particular, can enhance metabolic stability, binding affinity, and
bioavailability of drug candidates.[5]

While specific studies on 4-Amino-5-chloro-2-fluorophenol are lacking, related aminophenol
derivatives have demonstrated a range of biological effects:

o Anticancer Activity: Para-aminophenol is a key building block in the synthesis of oncology
drugs, such as Cabozantinib, a tyrosine kinase inhibitor. Derivatives of p-aminophenol have
been investigated as potential antiproliferative agents.[6]

» Antimicrobial Properties: Schiff base derivatives of 4-aminophenol have shown broad-
spectrum activity against various bacterial and fungal strains.[7]

» Antioxidant Activity: The phenolic hydroxyl group in aminophenol derivatives suggests
potential for antioxidant properties through scavenging of free radicals.[3][9]

» Enzyme Inhibition: Certain aminophenol derivatives have been evaluated for their inhibitory
effects on enzymes like a-amylase and a-glucosidase, suggesting potential antidiabetic
applications.[7]

The unique combination of chloro and fluoro substituents on the 4-amino-5-chloro-2-
fluorophenol scaffold makes it an attractive candidate for further investigation in these areas.
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Caption: Potential biological pathways involving aminophenol derivatives.

Experimental Protocols (Adapted from Related
Compounds)

Detailed experimental protocols for 4-Amino-5-chloro-2-fluorophenol are not available.
However, the following sections provide methodologies for the synthesis and biological
evaluation of structurally similar aminophenol derivatives, which can serve as a starting point
for research.

General Synthesis of a Schiff Base Derivative of 4-
Aminophenol

This protocol is adapted from the synthesis of various 4-aminophenol Schiff bases.[7]

Reagent Preparation: Dissolve equimolar amounts of the aminophenol starting material and
a selected aldehyde or ketone individually in absolute ethanol.

¢ Reaction: Mix the two ethanolic solutions and stir at room temperature for 10-30 minutes.
Add 2-3 drops of glacial acetic acid to catalyze the reaction.

e Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).
« |solation: Upon completion, the precipitated product is collected by filtration.

 Purification: Recrystallize the crude product from absolute ethanol to obtain the purified
Schiff base derivative.

Drying: Dry the final product in a vacuum desiccator.

In Vitro Antimicrobial Assay (Agar Well Diffusion
Method)

This is a general procedure to screen for antimicrobial activity.
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» Media Preparation: Prepare and sterilize Mueller-Hinton agar for bacteria or Sabouraud
dextrose agar for fungi.

 Inoculation: Inoculate the sterile agar plates with the test microorganisms.
o Well Preparation: Create wells of a defined diameter in the agar using a sterile borer.

o Compound Application: Add a specific concentration of the test compound (dissolved in a
suitable solvent like DMSO) to each well. A solvent control and a standard antibiotic are also
included.

e Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 25°C
for fungi) for 24-48 hours.

o Data Collection: Measure the diameter of the zone of inhibition around each well.

Safety and Handling

Substituted aminophenols should be handled with care. For the related compound 2-amino-4-
chlorophenol, it is noted to be harmful if swallowed and may cause skin irritation and allergic
reactions.[4][10] It is also suspected of causing cancer.[10]

Recommended safety precautions include:

Working in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (gloves, safety goggles, lab coat).

Avoiding inhalation of dust and contact with skin and eyes.

Storing the compound in a tightly sealed container under an inert atmosphere.

Conclusion

4-Amino-5-chloro-2-fluorophenol represents a chemical scaffold with significant potential in
drug discovery and materials science. While direct experimental data is currently sparse, this
guide provides a framework for its synthesis, potential biological activities, and handling based
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on established knowledge of related aminophenol derivatives. Further research is warranted to
fully elucidate the properties and applications of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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